2-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide

• IUPAC Name: 2-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H19N3O2/c1-15-7-6-12-25-14-19(24-21(15)25)16-8-5-9-17(13-16)23-22(26)18-10-3-4-11-20(18)27-2/h3-14H,1-2H3,(H,23,26)
• InChI Key: YLXRTLVGEQPFLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol

Description

2-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide, also known as MIP-2, is a synthetic compound that has been developed for scientific research purposes. MIP-2 is a selective antagonist of the melanocortin 4 receptor (MC4R), which plays a crucial role in regulating energy balance and body weight.

Mechanism of Action

2-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide acts as a selective antagonist of MC4R, which is a G protein-coupled receptor that is expressed in the hypothalamus. MC4R plays a crucial role in regulating energy balance and body weight by modulating appetite and energy expenditure. This compound binds to MC4R and blocks its activity, leading to decreased food intake and increased energy expenditure.
Biochemical and Physiological Effects:
This compound has been shown to decrease food intake and body weight in several animal models. In addition, this compound has been shown to increase energy expenditure and improve glucose tolerance in obese mice. These effects are thought to be mediated by the selective blockade of MC4R by this compound.

Advantages and Limitations for Lab Experiments

2-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide is a useful tool for investigating the role of MC4R in regulating energy balance and body weight. The selective blockade of MC4R by this compound allows for the investigation of the specific effects of MC4R on appetite and energy expenditure. However, one limitation of this compound is that it is not suitable for use in human studies due to its selective activity on MC4R.

Future Directions

There are several future directions for the use of 2-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide in scientific research. One potential application is the investigation of the role of MC4R in the development of obesity-related diseases such as type 2 diabetes and cardiovascular disease. In addition, this compound could be used to investigate the effects of MC4R blockade on other physiological processes such as inflammation and immune function. Finally, the development of more selective MC4R antagonists could lead to the development of new treatments for obesity and related diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has been developed for scientific research purposes. This compound acts as a selective antagonist of MC4R, which plays a crucial role in regulating energy balance and body weight. This compound has been shown to decrease food intake and body weight in several animal models and could have potential applications in the investigation of obesity-related diseases. However, further research is needed to fully understand the potential applications of this compound in scientific research.

Scientific Research Applications

2-methoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide has been used in several scientific studies to investigate the role of MC4R in regulating energy balance and body weight. MC4R is a G protein-coupled receptor that is expressed in the hypothalamus and plays a crucial role in regulating appetite and energy expenditure. This compound has been shown to selectively block the activity of MC4R, which can lead to decreased food intake and increased energy expenditure.